Cas no 1984-25-4 (N-Ethyl 4-bromobenzenesulfonamide)

N-Ethyl 4-bromobenzenesulfonamide is a brominated sulfonamide derivative characterized by its versatile reactivity and utility in organic synthesis. The compound features a sulfonamide functional group with an ethyl substituent, enhancing its solubility in organic solvents, while the bromine atom at the para position offers a reactive site for further functionalization via cross-coupling or nucleophilic substitution reactions. Its stability under standard conditions and well-defined crystalline structure make it suitable for applications in pharmaceutical intermediates, agrochemical research, and material science. The product is particularly valued for its consistent purity and reliability in synthetic pathways requiring selective bromine incorporation.

N-Ethyl 4-bromobenzenesulfonamide structure

1984-25-4 structure

Product Name:N-Ethyl 4-bromobenzenesulfonamide

CAS No:1984-25-4

MF:C₈H₁₀BrNO₂S

MW:264.139500141144

MDL:MFCD01215100

CID:143889

PubChem ID:74803

Update Time:2025-06-07

N-Ethyl 4-bromobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-N-ethylbenzenesulfonamide
- 4-BROMO-N-ETHYLBENZENESULPHONAMIDE
- Benzenesulfonamide,4-bromo-N-ethyl-
- N-Ethyl 4-bromobenzenesulfonamide
- 4-bromo-Nethylbenzenesulfonamide
- p-bromo-n-ethyl-benzenesulfonamid
- N-Ethyl-p-bromobenzenesulfonamide
- 4-Bromo-N-ethylbenzenesulphonamide98%
- 4-Bromo-N-ethylbenzenesulphonamide 98%
- D94588
- X3W782L6TX
- NSC406251
- Benzenesulfonamide, p-bromo-N-ethyl-
- p-Bromo-N-ethylbenzenesulfonamide
- 4-(N-ETHYLSULFAMOYL)PHENYL BROMIDE
- N-ethyl4-bromobenzenesulfonamide
- EN300-1452907
- WLN: ER DSWM2
- CS-0151956
- Benzenesulfonamide, 4-bromo-N-ethyl-
- AI3-01108
- AB08383
- FT-0600688
- SY317459
- DTXSID40173580
- BS-21917
- MFCD01215100
- Z45528325
- NSC 406251
- CEPUEFFXFOOTDZ-UHFFFAOYSA-N
- 4-bromo-N-ethyl-benzenesulfonamide
- A813987
- AKOS001296935
- SCHEMBL3020463
- BRN 3286451
- 1984-25-4
- N-ethyl-4-bromobenzenesulfonamide
- NSC-406251
- 4-BROMO-N-ETHYLBENZENE-1-SULFONAMIDE
- DB-045003
- MDL： MFCD01215100
- Inchi： 1S/C8H10BrNO2S/c1-2-10-13(11,12)8-5-3-7(9)4-6-8/h3-6,10H,2H2,1H3
- InChI Key： CEPUEFFXFOOTDZ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)S(NCC)(=O)=O

Computed Properties

Exact Mass: 262.9616
Monoisotopic Mass: 262.96156g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.9
Topological Polar Surface Area: 54.6Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Melting Point: 69-71
Boiling Point: 342.5±44.0 °C at 760 mmHg
Flash Point: 161.0±28.4 °C
PSA: 46.17
Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-Ethyl 4-bromobenzenesulfonamide Security Information

Signal Word：warning
Hazard Statement： Irritant
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-Ethyl 4-bromobenzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E900605-100mg	N-Ethyl 4-bromobenzenesulfonamide	1984-25-4		100mg	$64.00	2023-05-18
TRC	E900605-250mg	N-Ethyl 4-bromobenzenesulfonamide	1984-25-4		250mg	$75.00	2023-05-18
TRC	E900605-500mg	N-Ethyl 4-bromobenzenesulfonamide	1984-25-4		500mg	$87.00	2023-05-18
TRC	E900605-1g	N-Ethyl 4-bromobenzenesulfonamide	1984-25-4		1g	$98.00	2023-05-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WK332-200mg	N-Ethyl 4-bromobenzenesulfonamide	1984-25-4	98%	200mg	112.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WK332-1g	N-Ethyl 4-bromobenzenesulfonamide	1984-25-4	98%	1g	297.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WK332-5g	N-Ethyl 4-bromobenzenesulfonamide	1984-25-4	98%	5g	1044.0CNY	2021-07-14
Alichem	A019088689-10g	4-Bromo-N-ethylbenzenesulfonamide	1984-25-4	95%	10g	$224.00	2023-09-02
Apollo Scientific	OR5692-1g	4-Bromo-N-ethylbenzenesulphonamide	1984-25-4	98%	1g	￡47.00	2023-04-18
Apollo Scientific	OR5692-5g	4-Bromo-N-ethylbenzenesulphonamide	1984-25-4	98%	5g	£79.00	2025-02-20

N-Ethyl 4-bromobenzenesulfonamide Related Literature

1. Chapter 6. Photochemistry

J. D. Coyle Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1984 81 97
2. Control of the metal core geometries and dynamic behaviour of heteronuclear group 1b metal cluster compounds using bidentate phosphine ligands: X-ray crystal structures of [Au2Ru4(μ-H)(μ3-H)(μ-Ph2PCH2PPh2)(CO)12] and [Ag2Ru4(μ3-H)2(μ-Ph2PCH2PPh2)(CO)12]

Paul A. Bates,Scott S. D. Brown,Andrew J. Dent,Michael B. Hursthouse,Gillian F. M. Kitchen,A. Guy Orpen,Ian D. Salter,Vladimir ?ik J. Chem. Soc. Chem. Commun. 1986 600
3. Differential anodic stripping voltammetric determination of selenium in hair and flour at a gold-film electrode

Ting-Guo Wu,Wei-Zhi Xiang,Fu-Zheng Zhang,Jia-Qi Deng Analyst 1988 113 1431
4. Differential anodic stripping voltammetric determination of selenium in hair and flour at a gold-film electrode

Ting-Guo Wu,Wei-Zhi Xiang,Fu-Zheng Zhang,Jia-Qi Deng Analyst 1988 113 1431